Cas no 2060047-25-6 (10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro-)

• Product Name: 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro-
• CAS No: 2060047-25-6
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• MDL: MFCD30499842
• CID: 5183402
• PubChem ID: 125452200
• Update Time: 2025-05-19

10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro-

• MDL： MFCD30499842
• Inchi： 1S/C15H14N2O4S/c1-21-11-3-5-13-15(9-11)22-14-8-10(17(19)20)2-4-12(14)16(13)6-7-18/h2-5,8-9,18H,6-7H2,1H3
• InChI Key： JTWYKTYYIRGJEP-UHFFFAOYSA-N
• SMILES： C1=C2C(SC3=C(N2CCO)C=CC([N+]([O-])=O)=C3)=CC(OC)=C1

Additional information on 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro-

Introduction to 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro (CAS No. 2060047-25-6)

The compound 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro (CAS No. 2060047-25-6) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the phenothiazine class, which is well-known for its diverse applications in pharmaceuticals, particularly as antipsychotic and antihistaminic agents. The presence of both a hydroxyl group at the 10-position and a nitro group at the 7-position introduces additional functional diversity, making it a promising candidate for further chemical and biological exploration.

Phenothiazines are characterized by their tricyclic structure consisting of a benzene ring fused to a thiophene ring, which is further substituted with an azine group. The specific substitution pattern in 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro contributes to its distinct chemical reactivity and potential biological activity. The hydroxyl group at the 10-position can participate in hydrogen bonding interactions, while the nitro group at the 7-position can influence electronic properties and metabolic pathways. These features make the compound of interest for studying its interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro. Molecular modeling studies have shown that this compound may exhibit binding affinity to various protein targets, including those involved in neurological disorders. For instance, modifications within the phenothiazine scaffold have been linked to enhanced binding to serotonin receptors, which is a key mechanism in the therapeutic effects of many antipsychotic drugs.

The synthesis of 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group at the 7-position necessitates controlled conditions to prevent over-nitration or decomposition of the phenothiazine core. Advanced synthetic methodologies, such as catalytic hydrogenation and selective functionalization techniques, have been employed to achieve the desired substitution pattern efficiently.

One of the most compelling aspects of 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro is its potential as a lead compound for drug discovery. The combination of hydroxyl and nitro functionalities provides multiple sites for further chemical modification, allowing chemists to explore structure-activity relationships (SAR) systematically. This approach has been instrumental in developing novel therapeutic agents with improved efficacy and reduced side effects.

In vitro studies have begun to elucidate the biological profile of 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro, revealing promising interactions with targets relevant to neurological disorders. Preliminary data suggest that this compound may modulate neurotransmitter systems involved in mood regulation and cognitive function. These findings align with the broader goal of developing next-generation therapeutics that address complex diseases by targeting multiple biological pathways.

The development of new pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro exemplifies this synergy, where structural insights gained from synthetic chemistry are translated into functional hypotheses through biological testing. This iterative process is crucial for identifying compounds with therapeutic potential and optimizing their properties for clinical use.

As research progresses, computational tools will continue to play a pivotal role in guiding synthetic strategies and predicting biological outcomes. Machine learning algorithms can analyze vast datasets to identify patterns that may not be apparent through traditional experimental methods. By integrating these computational approaches with experimental validation, researchers can accelerate the discovery pipeline for novel pharmaceuticals like 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro.

The future prospects for 10H-Phenothiazine-10-ethanol, 3-methoxy-7-nitro are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring its potential in treating neurological disorders. As more data becomes available, this compound may emerge as a valuable tool in drug development efforts targeting serotonin receptor modulation and other relevant pathways.